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Compound of Interest

Compound Name: Bromine-82

Cat. No.: B1211341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay scheme of
Bromine-82 (32Br), a radioisotope of significant interest in various scientific and medical
applications. This document details its decay characteristics, including half-life, decay modes,
and the energies of its emitted radiations. A summary of its production and measurement is
also provided.

Core Decay Properties of Bromine-82

Bromine-82 is a synthetic radioisotope of bromine that undergoes beta decay to a stable
isotope of Krypton (82Kr). Its fundamental decay properties are summarized below.

Property Value

Half-life (TY%) 35.282 hours[1][2]

Decay Mode Beta-minus (B-) decay[3][4]
Daughter Nuclide Krypton-82 (82Kr)[2][4]

Total Decay Energy 3.093 MeV[3][4]

Spin and Parity 5-[2][3]
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Beta Decay of Bromine-82

Bromine-82 decays exclusively via beta-minus emission, where a neutron in the nucleus is
converted into a proton, releasing an electron (beta particle) and an antineutrino. This process
increases the atomic number by one, transforming Bromine (Z=35) into Krypton (Z=36), while
the mass number remains 82. The total energy released in this decay is 3.093 MeV.[3][4]

The beta decay of 82Br can proceed to various excited states of its daughter nucleus, 82Kr. The
subsequent de-excitation of these levels results in the emission of gamma rays with specific
energies and intensities.

Gamma Emissions from Bromine-82 Decay

The de-excitation of the excited states of Krypton-82 following the beta decay of Bromine-82
results in a spectrum of gamma rays. The most prominent gamma-ray energies and their
intensities are crucial for the identification and quantification of 82Br.

Gamma-ray Energy (keV) Intensity (%)
554.35 71.06[5]
619.11 43.53[5]
776.52 83.4[5]
698.37 0.03[5]
1474.88 0.02[5]

Nuclear Decay Scheme of Bromine-82

The decay scheme of Bromine-82 illustrates the transitions from the parent nucleus to the
various energy levels of the daughter nucleus. The beta decays are represented by diagonal
arrows, and the subsequent gamma emissions are shown as vertical arrows.
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A simplified decay scheme of Bromine-82 to Krypton-82.

Experimental Protocols: Production and
Measurement

Production of Bromine-82:

A common method for producing Bromine-82 is through the neutron activation of stable
Bromine-81.[6] This is typically achieved by irradiating a sample containing bromine, such as
potassium bromide (KBr), in a nuclear reactor. The stable 7°Br and 8Br isotopes capture
thermal neutrons, leading to the formation of 8°Br, 8°™Br, and 82Br. Due to the relatively short
half-lives of 8°Br and 8°™Br, a cooling period after irradiation allows these isotopes to decay,
resulting in a sample with high radionuclidic purity of 82Br.[6]

Experimental Workflow for 8Br Production and Analysis:
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Workflow for the production and analysis of Bromine-82.
Measurement of Bromine-82 Decay:

The decay of Bromine-82 is experimentally characterized using gamma-ray spectrometry. A
high-purity germanium (HPGe) detector is typically employed for this purpose due to its
excellent energy resolution. The irradiated and cooled sample is placed at a calibrated distance
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from the detector. The detector measures the energy of the emitted gamma rays, and a
multichannel analyzer sorts these signals to generate a gamma-ray spectrum. The
characteristic photopeaks corresponding to the gamma-ray energies listed in the table above
confirm the presence of 82Br and their intensities can be used to quantify its activity.

Applications in Research and Drug Development

The well-defined gamma emissions and suitable half-life of Bromine-82 make it a valuable
tracer in various research fields. In drug development, it can be used to label compounds and
study their pharmacokinetics and biodistribution. Its applications also extend to environmental
and industrial tracing studies. The understanding of its decay scheme is fundamental to its
accurate measurement and safe handling in these applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Isotopes of bromine - Wikipedia [en.wikipedia.org]

e 2. Bromine-82 - isotopic data and properties [chemlin.org]

o 3. atom.kaeri.re.kr [atom.kaeri.re.kr]

e 4. Isotope data for bromine-82 in the Periodic Table [periodictable.com]
e 5. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]

e 6. Production of 82Br radioisotope [inis.iaea.org]

 To cite this document: BenchChem. [Unveiling the Decay Pathway of Bromine-82: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211341#nuclear-decay-scheme-of-bromine-82]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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